Cas no 1616-50-8 (Isoquinoline, 3-methyl-1-phenyl-)

Isoquinoline, 3-methyl-1-phenyl- structure
1616-50-8 structure
Product Name:Isoquinoline, 3-methyl-1-phenyl-
CAS No:1616-50-8
MF:C16H13N
MW:219.281123876572
CID:1341563
PubChem ID:2752934
Update Time:2025-04-20

Isoquinoline, 3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3-methyl-1-phenyl-
    • SCHEMBL10671008
    • 1-Phenyl-3-methyl-isochinoline
    • AKOS004901961
    • 3-methyl-1-phenylisoquinoline
    • 1616-50-8
    • Inchi: 1S/C16H13N/c1-12-11-14-9-5-6-10-15(14)16(17-12)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key: ZNJILORVTKIZNP-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC2C=CC=CC=2C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.10489
  • Monoisotopic Mass: 219.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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